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Compound of Interest

Compound Name: Ethylcycloheptane

Cat. No.: B14725347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of ethylcycloheptane. The information is presented in a structured format to

facilitate easy access and comparison, making it a valuable resource for professionals in

research, science, and drug development.

Core Physicochemical Data
Ethylcycloheptane is a cycloalkane with the molecular formula C₉H₁₈. Its structural formula

consists of a seven-membered carbon ring with an attached ethyl group. The key

physicochemical properties of ethylcycloheptane are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₈ PubChem

Molecular Weight 126.24 g/mol PubChem

Boiling Point 164.64 °C (437.79 K) Cheméo

Melting Point -118.71 °C (154.44 K) Cheméo

Density Data not readily available

Refractive Index Data not readily available

Solubility in Water Predicted LogP: 4.6 PubChem

Solubility in Organic Solvents
Expected to be soluble in

nonpolar organic solvents

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are standard laboratory procedures and can be adapted for specific

experimental setups.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property.

Methodology: Distillation Method

Apparatus Setup: Assemble a simple distillation apparatus. The setup should include a

distilling flask, a condenser, a receiving flask, a thermometer, and a heating source (e.g., a

heating mantle).

Sample Preparation: Place a known volume of ethylcycloheptane into the distilling flask

along with a few boiling chips to ensure smooth boiling.

Heating: Begin heating the distilling flask gently.
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Temperature Reading: Position the thermometer bulb just below the side arm of the distilling

flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling

liquid.

Data Collection: Record the temperature at which a steady stream of distillate is collected in

the receiving flask. This temperature is the boiling point of the liquid.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a hydrometer.

Methodology: Using a Pycnometer

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume.

Determine the mass of the empty, dry pycnometer.

Sample Filling: Fill the pycnometer with ethylcycloheptane, ensuring there are no air

bubbles. The temperature of the sample should be controlled and recorded.

Mass Measurement: Determine the mass of the pycnometer filled with the sample.

Calculation: The density (ρ) is calculated using the following formula: ρ = (m₂ - m₁) / V

where:

m₁ is the mass of the empty pycnometer.

m₂ is the mass of the pycnometer filled with the sample.

V is the volume of the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property that can be used for identification and

purity assessment.

Methodology: Using an Abbe Refractometer
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Calibration: Calibrate the Abbe refractometer using a standard sample with a known

refractive index (e.g., distilled water).

Sample Application: Place a few drops of ethylcycloheptane onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to spread evenly. Adjust the instrument

to bring the dividing line between the light and dark fields into sharp focus at the center of the

crosshairs.

Reading: Read the refractive index value from the scale. The measurement should be

performed at a constant, recorded temperature, typically 20°C or 25°C.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Visual Method for Organic Solvents

Sample Preparation: In a series of test tubes, add a small, known amount of

ethylcycloheptane (solute).

Solvent Addition: To each test tube, add a specific volume of a different organic solvent (e.g.,

ethanol, acetone, diethyl ether) in incremental amounts.

Observation: After each addition of the solvent, agitate the mixture and observe if the

ethylcycloheptane dissolves completely.

Solubility Classification: The solubility can be qualitatively classified as:

Soluble: If the solute dissolves completely.

Slightly soluble: If only a small portion of the solute dissolves.

Insoluble: If the solute does not dissolve. For quantitative analysis, the mass of the solute

that dissolves in a specific volume of solvent to form a saturated solution is determined.
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Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physicochemical properties of a liquid sample like ethylcycloheptane.
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Workflow for Physicochemical Property Determination
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Caption: Logical workflow for determining physicochemical properties.

Safety, Handling, and Storage
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As a flammable hydrocarbon, ethylcycloheptane should be handled with appropriate safety

precautions.

Hazards: Flammable liquid and vapor. May cause skin and eye irritation.

Precautions: Keep away from heat, sparks, and open flames. Use in a well-ventilated area.

Wear protective gloves, safety glasses, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials.

This guide provides a foundational understanding of the physicochemical properties of

ethylcycloheptane. For more specific applications, further experimental validation is

recommended.

To cite this document: BenchChem. [Physicochemical Properties of Ethylcycloheptane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14725347#physicochemical-properties-of-
ethylcycloheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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